Cas no 1780605-86-8 (Cyclopropanemethanol, 2-fluoro-)

• Product Name: Cyclopropanemethanol, 2-fluoro-
• CAS No: 1780605-86-8
• MF: C₄H₇FO
• MW: 90.0961849689484
• CID: 5834062
• PubChem ID: 54562704
• Update Time: 2025-06-09

Cyclopropanemethanol, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 2-fluoro-
• 1780605-86-8
• SB83827
• Cis-(2-fluorocyclopropyl)methanol
• EN300-7259666
• SB73789
• CIS-2-FLUOROCYCLOPROPYL-METHANOL
• [trans-2-fluorocyclopropyl]methanol
• (2-fluorocyclopropyl)methanol
• 169884-68-8
• Cyclopropanemethanol, 2-fluoro-, (1S,2R)-
• SB44689

• Inchi： 1S/C4H7FO/c5-4-1-3(4)2-6/h3-4,6H,1-2H2
• InChI Key： ZRQVQDAWPHHSMU-UHFFFAOYSA-N
• SMILES： C1(CO)CC1F

Computed Properties

• Exact Mass: 90.048093005g/mol
• Monoisotopic Mass: 90.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 112.0±13.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on Cyclopropanemethanol, 2-fluoro-

Cyclopropanemethanol, 2-fluoro- (CAS No. 1780605-86-8): An Overview of Its Properties, Applications, and Recent Research

Cyclopropanemethanol, 2-fluoro- (CAS No. 1780605-86-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its cyclopropane ring and a fluorine substituent on the methylene group, exhibits a range of interesting properties that make it a valuable building block in the synthesis of various biologically active molecules.

The chemical structure of Cyclopropanemethanol, 2-fluoro- is defined by its cyclopropane ring, which imparts unique conformational rigidity and strain to the molecule. The presence of the fluorine atom introduces additional electronic and steric effects, influencing the compound's reactivity and biological activity. These features make Cyclopropanemethanol, 2-fluoro- an attractive candidate for the development of novel pharmaceuticals and chemical probes.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. Fluorine atoms can enhance the lipophilicity of molecules, improve metabolic stability, and alter binding affinities to target proteins. Cyclopropanemethanol, 2-fluoro- is no exception, and its unique structure has been explored in various studies for its potential applications in drug discovery.

One notable area of research involving Cyclopropanemethanol, 2-fluoro- is its use as a precursor in the synthesis of antiviral agents. A recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of fluorinated cyclopropane derivatives with potent antiviral activity against several RNA viruses. The authors demonstrated that the introduction of a fluorine atom at specific positions on the cyclopropane ring significantly enhanced the antiviral potency of these compounds.

Beyond antiviral applications, Cyclopropanemethanol, 2-fluoro- has also shown promise in the development of anticancer agents. A study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of a series of fluorinated cyclopropane derivatives as inhibitors of cancer cell proliferation. The results indicated that certain derivatives exhibited selective cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds for further optimization.

The synthetic versatility of Cyclopropanemethanol, 2-fluoro- has also been highlighted in several synthetic methodologies. A recent review article in Tetrahedron summarized various strategies for the synthesis of fluorinated cyclopropane derivatives, emphasizing the importance of transition-metal-catalyzed reactions and organocatalytic approaches. These methods have enabled researchers to access a wide range of structurally diverse compounds with high efficiency and selectivity.

In addition to its applications in drug discovery, Cyclopropanemethanol, 2-fluoro- has been explored as a tool for chemical biology studies. Fluorinated compounds are often used as probes to investigate protein-ligand interactions and cellular processes. A study published in Chemical Communications reported the use of a fluorinated cyclopropane derivative as a fluorescent probe to monitor enzyme activity in live cells. The probe exhibited high sensitivity and selectivity, making it a valuable tool for studying enzyme kinetics and cellular signaling pathways.

The physical properties of Cyclopropanemethanol, 2-fluoro-, such as its melting point, boiling point, and solubility profiles, have been well-characterized through experimental studies. These properties are crucial for optimizing synthetic routes and formulation strategies in pharmaceutical development. For instance, understanding the solubility behavior of this compound can aid in designing drug delivery systems with improved bioavailability.

Safety considerations are an essential aspect when working with any chemical compound. While specific toxicity data for Cyclopropanemethanol, 2-fluoro- may be limited, general guidelines for handling fluorinated compounds should be followed to ensure laboratory safety. Researchers should consult material safety data sheets (MSDS) and adhere to standard laboratory practices to minimize potential risks.

In conclusion, Cyclopropanemethanol, 2-fluoro- (CAS No. 1780605-86-8) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of biologically active molecules with improved pharmacological properties. Ongoing research continues to uncover new applications and insights into the behavior of this intriguing compound.